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Compound of Interest

Compound Name: [Ala2] Met-Enkephalinamide

Cat. No.: B12407390

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of [Ala2] Met-Enkephalinamide's (DALA) effects on conditioned heart
rate responses against other opioids. The information is supported by experimental data to
validate its performance and potential as a research tool.

[Ala2] Met-Enkephalinamide, a synthetic opioid peptide, has been a subject of investigation
for its role in modulating cardiovascular responses, particularly in the context of classical
conditioning. Understanding its effects is crucial for elucidating the intricate role of the
endogenous opioid system in learning, memory, and cardiovascular regulation. This guide
synthesizes findings from key studies to offer a clear comparison of DALA with other opioid

analogues.

Performance Comparison

Studies have demonstrated that DALA can significantly influence the acquisition of conditioned
heart rate responses. Its effects are often compared with other opioid peptides, such as D-Ala2,
D-Leu5-enkephalin (DADL), and are tested for reversibility with opioid antagonists like
naloxone.

A pivotal study investigating the effects of these peptides on the acquisition of classically
conditioned heart rate responses in rabbits found that bilateral injections of DALA into the
amygdala's central nucleus significantly weakened the learning of the conditioned heart rate
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response.[1] In contrast, similar doses of DADL did not produce an effect that differed from the
control group that received a vehicle injection.[1] This suggests a differential role of opioid
receptor subtypes in this form of learning. The attenuating effect of DALA was blocked by the
concurrent administration of the opiate antagonist naloxone, indicating that the mechanism of
action is mediated through opioid receptors.[1]

Another key study in rats demonstrated that infusion of DALA into the fourth ventricle impaired
the learning of classically conditioned bradycardia (a slowing of the heart rate).[2] Rats that
received DALA alone showed no evidence of a conditioned heart rate response during both the
conditioning phase and a subsequent drug-free test session.[2] This impairment was reversed
when DALA was co-administered with the opioid antagonist naltrexone.[2]

The following table summarizes the quantitative data from these representative studies,
offering a direct comparison of the effects of DALA and its alternatives on conditioned heart
rate responses.
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Compound

Animal Model

Site of
Administration

Conditioned
Response

Key Finding

[Ala2] Met-
Enkephalinamide
(DALA)

Rabbit

Amygdala

Central Nucleus

Heart Rate

Significantly
attenuated the
acquisition of the
conditioned

response.[1]

[Ala2] Met-
Enkephalinamide
(DALA)

Rat

Fourth Ventricle

Bradycardia

Impaired the
learning of the
conditioned
response; no
evidence of a
conditioned
response was

observed.[2]

D-Ala2, D-Leu5-
enkephalin
(DADL)

Rabbit

Amygdala
Central Nucleus

Heart Rate

No significant
effect on the
acquisition of the
conditioned
response
compared to the

vehicle control.

[1]

Naloxone +
DALA

Rabbit

Amygdala

Central Nucleus

Heart Rate

Blocked the
attenuating effect
of DALA on the
conditioned

response.[1]

Naltrexone +
DALA

Rat

Fourth Ventricle

Bradycardia

Reversed the
impairment of the
conditioned
response caused
by DALA.[2]
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Experimental Protocols

The validation of DALA's effects on conditioned heart rate responses relies on meticulously
designed experimental protocols. Below are detailed methodologies from the key studies cited.

Classical Conditioning of Heart Rate in Rabbits

This experimental paradigm is designed to assess the acquisition of a conditioned emotional
response by measuring changes in heart rate.

e Subjects: New Zealand albino rabbits are commonly used.

o Apparatus: Rabbits are typically restrained in a Plexiglas box placed within a sound-
attenuating chamber. A speaker delivers the conditioned stimulus (CS), and electrodes are
used to deliver the unconditioned stimulus (US). Heart rate is monitored using subcutaneous
electrodes.

e Procedure:

o

Habituation: The animals are habituated to the experimental setup to minimize stress-
induced heart rate fluctuations.

o Conditioning: A neutral stimulus, such as a tone (CS), is repeatedly paired with an
aversive stimulus, like a mild electric shock (US). The US elicits an unconditioned
response (UR), which is a change in heart rate.

o Drug Administration: Immediately before the conditioning session, bilateral injections of
DALA, DADL, or a vehicle solution are made into the central nucleus of the amygdala. In
antagonist studies, naloxone is administered concurrently with DALA.

o Data Analysis: The change in heart rate during the CS presentation is measured and
compared across different treatment groups to determine the effect of the administered
compounds on the acquisition of the conditioned response (CR).

Classical Conditioning of Bradycardia in Rats

This protocol is used to study the learning of a conditioned slowing of the heart rate.
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e Subjects: Male rats are frequently used as subjects.

e Apparatus: Rats are placed in a conditioning chamber where they can receive auditory cues
(CS) and a mild footshock (US). Heart rate is monitored using implanted telemetry devices or
external electrodes.

e Procedure:

o

Surgery: Cannulae are surgically implanted to allow for microinfusions into the fourth
ventricle.

o Conditioning: A differential classical conditioning paradigm is often employed, where one
tone (CS+) is paired with the footshock, and another tone (CS-) is not.

o Drug Administration: Prior to each of two successive conditioning sessions, rats receive an
infusion of DALA, DALA plus naltrexone, or saline into the fourth ventricle.

o Testing: A drug-free test session is conducted after the conditioning sessions to assess the
retention of the learned response.

o Data Analysis: The heart rate response to the CS+ and CS- is analyzed to determine if the
animals have learned to associate the CS+ with the impending shock, as indicated by a
decrease in heart rate (bradycardia).

Visualizing the Mechanisms

To better understand the underlying biological processes, the following diagrams illustrate the
signaling pathway of opioid receptors and a typical experimental workflow for conditioned heart
rate studies.
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Caption: Signaling pathway of [Ala2] Met-Enkephalinamide.
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Caption: Experimental workflow for conditioned heart rate studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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